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Compound of Interest

Compound Name: Altechromone A

Cat. No.: B161653 Get Quote

Abstract
Altechromone A, a chromone derivative isolated from various fungi and plants, has garnered

significant interest within the scientific community for its diverse biological activities. This

technical guide provides a comprehensive overview of Altechromone A, focusing on its

physicochemical properties, and established biological functions, particularly its anti-

inflammatory and antimicrobial effects. Detailed experimental protocols and signaling pathway

diagrams are included to facilitate further research and drug development efforts.

Physicochemical Properties
Altechromone A, also known as 7-hydroxy-2,5-dimethylchromone, is a natural product with

the following key identifiers and properties.
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Property Value Reference(s)

CAS Number 38412-47-4 [1][2]

Molecular Formula C₁₁H₁₀O₃ [1][2]

Molecular Weight 190.19 g/mol [2]

Alternate Names
7-hydroxy-2,5-

dimethylchromen-4-one

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Biological Activity
Altechromone A has demonstrated a range of biological activities, with its anti-inflammatory

and antimicrobial properties being the most prominently studied.

Anti-inflammatory Activity
Recent studies have elucidated the anti-inflammatory effects of Altechromone A, particularly

in the context of Inflammatory Bowel Disease (IBD). Research using a zebrafish model of IBD

has shown that Altechromone A can significantly reduce inflammation by inhibiting the NF-κB

and NLRP3 signaling pathways. This leads to a decrease in the expression of pro-inflammatory

cytokines such as TNF-α, IL-1β, and IL-6.

Antimicrobial Activity
Altechromone A exhibits broad-spectrum antimicrobial activity against various bacteria and

fungi. The minimum inhibitory concentrations (MICs) against several microorganisms are

summarized below.
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Microorganism
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Bacillus subtilis 3.9

Escherichia coli 3.9

Pseudomonas fluorescens 1.8

Candida albicans 3.9

Signaling Pathways
Altechromone A exerts its anti-inflammatory effects by modulating key signaling pathways

involved in the inflammatory response.

Inhibition of NF-κB Signaling Pathway
Altechromone A has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling

pathway.[1] Under inflammatory conditions, signaling through receptors like Toll-like receptors

(TLRs) leads to the activation of the IKK complex, which then phosphorylates IκBα, leading to

its degradation. This allows the p65/p50 NF-κB dimer to translocate to the nucleus and induce

the transcription of pro-inflammatory genes. Altechromone A interferes with this cascade,

resulting in reduced expression of inflammatory mediators.[1]
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Caption: Inhibition of the NF-κB signaling pathway by Altechromone A.

Inhibition of NLRP3 Inflammasome Pathway
Altechromone A also inhibits the activation of the NLRP3 inflammasome.[1] The NLRP3

inflammasome is a multiprotein complex that, upon activation by various stimuli, leads to the

cleavage of pro-caspase-1 into active caspase-1. Caspase-1 then cleaves pro-IL-1β and pro-

IL-18 into their mature, active forms, which are potent pro-inflammatory cytokines. By inhibiting

this pathway, Altechromone A further reduces the inflammatory response.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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